Cas no 141696-90-4 (9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-)

9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel- structure
141696-90-4 structure
Product Name:9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-
CAS No:141696-90-4
MF:C13H17N5
MW:243.307581663132
CID:148454
PubChem ID:126615
Update Time:2025-04-19

9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel-
    • 9H-PURIN-6-AMINE, N-BICYCLO(2.2.1)HEPT-2-YL-9-METHYL-, ENDO-(+/-)-
    • DTXSID50931173
    • N-(Bicyclo[2.2.1]heptan-2-yl)-9-methyl-9H-purin-6-amine
    • N(6)-Endonorbornan-2-yl-9-methyladenine
    • N-[(1S,2R,4R)-2-bicyclo[2.2.1]heptanyl]-9-methylpurin-6-amine
    • SCHEMBL2828700
    • YCGMULHHH6
    • 141696-90-4
    • Z3041495701
    • N-0861
    • UNII-YCGMULHHH6
    • 9H-Purin-6-amine, N-bicyclo(2.2.1)hept-2-yl-9-methyl-, endo-(+-)-
    • N 0861
    • 9H-PURIN-6-AMINE, N-(1R,2S,4S)-BICYCLO(2.2.1)HEPT-2-YL-9-METHYL-, REL-
    • Inchi: 1S/C13H17N5/c1-18-7-16-11-12(14-6-15-13(11)18)17-10-5-8-2-3-9(10)4-8/h6-10H,2-5H2,1H3,(H,14,15,17)/t8-,9+,10-/m1/s1
    • InChI Key: MTQYIGCUBBMQCJ-KXUCPTDWSA-N
    • SMILES: N(C1=C2C(=NC=N1)N(C)C=N2)[C@@H]1C[C@@H]2CC[C@H]1C2

Computed Properties

  • Exact Mass: 243.14861
  • Monoisotopic Mass: 243.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 55.63

9H-Purin-6-amine,N-(1R,2S,4S)-bicyclo[2.2.1]hept-2-yl-9-methyl-, rel- Related Literature

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